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Compound of Interest

Compound Name: 4-Aminomethylphenylacetic acid

Cat. No.: B073130 Get Quote

Essential Safety and Handling Guide for 4-
Aminomethylphenylacetic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Aminomethylphenylacetic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Classification
4-Aminomethylphenylacetic acid is a chemical compound that requires careful handling due

to its potential health effects. According to available Safety Data Sheets (SDS), it is classified

as follows:

Skin Irritation: Category 2[1][2]

Serious Eye Irritation: Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1]

It is crucial to note that one supplier, Sigma-Aldrich, classifies the substance as "Not a

hazardous substance or mixture"[3]. Given this discrepancy, it is imperative to handle the

compound with caution and adhere to the more stringent safety precautions outlined below.
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Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. The following PPE is mandatory when handling 4-
Aminomethylphenylacetic acid.

PPE Component Specification Purpose

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

To prevent skin contact and

irritation.[1][2] Nitrile gloves

offer good resistance to a

variety of chemicals and are a

common choice for laboratory

settings.[4][5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles (ANSI Z87.1

compliant)

To protect eyes from dust

particles and potential

splashes.[1][2]

Skin and Body Protection Laboratory coat

To prevent contamination of

personal clothing and protect

the skin.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If dust

is generated, a NIOSH-

approved respirator may be

necessary.

To avoid inhalation of dust

particles which may cause

respiratory irritation.[1]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling 4-Aminomethylphenylacetic acid.
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PPE Selection for 4-Aminomethylphenylacetic Acid

Hazard Assessment

PPE Selection

Handling Procedure

Start: Handling
4-Aminomethylphenylacetic acid

Review SDS:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant (powder)

Eye Protection:
Safety Glasses with Side Shields

or Goggles

Hand Protection:
Nitrile or Neoprene Gloves

Body Protection:
Lab Coat

Respiratory Protection:
Work in Fume Hood or
Well-Ventilated Area

Proceed with Experiment

Click to download full resolution via product page

Caption: A flowchart for selecting the correct PPE.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b073130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Always handle 4-Aminomethylphenylacetic acid in a well-ventilated

area. A chemical fume hood is recommended, especially when working with larger quantities

or when there is a potential for dust generation.[1]

Avoid Dust Formation: This compound is a solid/powder. Care should be taken to minimize

the creation of airborne dust during weighing and transfer.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before eating, drinking, or smoking.[1][2]

Decontamination: Clean all spills promptly and decontaminate surfaces after use.

Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][3]

Incompatibilities: Store away from strong oxidizing agents.[1]

Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Identification and Collection:

Classification: Due to conflicting hazard information, it is recommended to treat 4-
Aminomethylphenylacetic acid and any contaminated materials as hazardous waste.

Container: Collect waste in a designated, properly labeled, and sealed container. Do not mix

with other waste streams unless compatibility is confirmed.[6]

Disposal Procedure:

Consult Local Regulations: Chemical waste disposal regulations vary. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines.[6]
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Waste Pickup: Contact your EHS department to arrange for the pickup and disposal of the

chemical waste.[6]

Empty Containers: Empty containers should be rinsed thoroughly with a suitable solvent. The

rinsate should be collected as hazardous waste. Once clean, the container can be disposed

of according to institutional guidelines, which may include defacing the label and placing it in

the regular trash.[7]

Spill Response:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust

generation.[6]

Cleanup: Clean the spill area with a damp cloth or paper towel. Collect all cleanup materials

in a sealed bag and dispose of them as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and follow your institution's reporting

procedures.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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